Cas no 313643-41-3 (Spiro[1-azabicyclo[2.2.2]octane-3,4'-imidazolidin]-2'-one)

• Product Name: Spiro[1-azabicyclo[2.2.2]octane-3,4'-imidazolidin]-2'-one
• CAS No: 313643-41-3
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• CID: 301007
• PubChem ID: 57367177
• Update Time: 2025-04-19

Spiro[1-azabicyclo[2.2.2]octane-3,4'-imidazolidin]-2'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.2]octane-3,4'-imidazolidin]-2'-one
• AG-F-04423
• CHEBI:316239
• CHEMBL422259
• CTK1C1613
• SPIRO[1-AZABICYCLO[2.2.2]OCTANE-3,4A'A inverted exclamation markA'A -IMIDAZOLIDIN]-2A'A inverted exclamation markA'A -ONE HYDROCHLORIDE
• 313643-41-3

• Inchi： 1S/C9H15N3O.ClH/c13-8-10-5-9(11-8)6-12-3-1-7(9)2-4-12;/h7H,1-6H2,(H2,10,11,13);1H
• InChI Key： TZEWXFFBJFUCNC-UHFFFAOYSA-N
• SMILES： Cl.O=C1NCC2(CN3CCC2CC3)N1

Computed Properties

• Exact Mass: 181.12165
• Monoisotopic Mass: 217.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.37